Cas no 874787-73-2 (2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylacetamide)

• Product Name: 2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylacetamide
• CAS No: 874787-73-2
• MF: C₁₄H₁₇Br₂NO₄S
• MW: 455.162081480026
• CID: 6356189
• PubChem ID: 16268903
• Update Time: 2025-11-03

2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylacetamide
• 2-(2,4-dibromophenoxy)-N-(1,1-dioxothiolan-3-yl)-N-ethylacetamide
• Z19738448
• 2-(2,4-dibromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethylacetamide
• F2545-0381
• 874787-73-2
• AKOS024659349

• Inchi： 1S/C14H17Br2NO4S/c1-2-17(11-5-6-22(19,20)9-11)14(18)8-21-13-4-3-10(15)7-12(13)16/h3-4,7,11H,2,5-6,8-9H2,1H3
• InChI Key： HZYMSXBPAKZGNN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCC(N(CC)C1CCS(C1)(=O)=O)=O)Br

Computed Properties

• Exact Mass: 454.92245g/mol
• Monoisotopic Mass: 452.92450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Additional information on 2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylacetamide

Introduction to 2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-ethylacetamide (CAS No. 874787-73-2)

2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-ethylacetamide, with the CAS number 874787-73-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dibromophenoxy group and a thiolane ring system, which contribute to its potential therapeutic applications.

The chemical structure of 2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-ethylacetamide consists of a central acetamide moiety linked to a 2,4-dibromophenoxy group and a 1,1-dioxo-thiolane ring. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for various research studies. The dibromophenoxy group is known for its ability to interact with biological targets, while the thiolane ring provides structural rigidity and stability.

Recent studies have explored the potential of 2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-ethylacetamide in the context of drug discovery and development. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-ethylacetamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-ethylacetamide have also been studied to assess its suitability for therapeutic use. In animal models, this compound has shown good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the drug can be effectively delivered to the target tissues and maintain therapeutic concentrations over an extended period.

Safety and toxicity assessments are essential components of drug development. Preliminary toxicology studies have indicated that 2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-ethylacetamide exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its safety profile and potential side effects in humans.

The synthesis of 2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-ethylacetamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the dibromophenol intermediate, followed by its coupling with an appropriate thiolane derivative. The final step involves the formation of the acetamide linkage through a nucleophilic acyl substitution reaction.

In conclusion, 2-(2,4-dibromophenoxy)-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-ethylacetamide (CAS No. 874787-73-2) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting candidate for future drug development efforts. Ongoing research aims to optimize its structure for improved efficacy and safety profiles, paving the way for potential clinical applications.